5-(3-bromopropyl)-1-ethyl-1H-1,2,4-triazole

Specification

• Molecular Formula: C7H12BrN3
• Molecular Weight: 218.09 g/mol
• IUPAC Name: 5-(3-bromopropyl)-1-ethyl-1,2,4-triazole
• Standard InChI: InChI=1S/C7H12BrN3/c1-2-11-7(4-3-5-8)9-6-10-11/h6H,2-5H2,1H3
• Standard InChI Key: NWBPNJKGOCDUKA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC=N1)CCCBr

Introduction

Chemical Identity and Structural Characteristics

5-(3-Bromopropyl)-1-ethyl-1H-1,2,4-triazole is a heterocyclic organic compound belonging to the 1,2,4-triazole family. Its IUPAC name, 5-(3-bromopropyl)-1-ethyl-1,2,4-triazole, reflects the substitution pattern: an ethyl group at the 1-position, a bromopropyl chain at the 5-position, and a triazole core. The compound’s structural uniqueness arises from the combination of a brominated alkyl side chain and the electron-rich triazole ring, which influences its reactivity and intermolecular interactions.

Molecular Descriptors and Structural Data

Key molecular properties are summarized below:

Property	Value
Molecular Formula	$\text{C}_7\text{H}_{12}\text{BrN}_3$
Molecular Weight	218.09 g/mol
CAS Registry Number	1487785-32-9
SMILES Notation	CCN1C(=NC=N1)CCCBr
InChIKey	NWBPNJKGOCDUKA-UHFFFAOYSA-N

The SMILES notation CCN1C(=NC=N1)CCCBr delineates the ethyl group (CC), triazole ring (N1C(=NC=N1)), and 3-bromopropyl chain (CCCBr). The InChIKey provides a unique identifier for computational searches in chemical databases.

Crystallographic and Conformational Insights

While crystallographic data for this specific compound remains unpublished, analogous 1,2,4-triazole derivatives exhibit planar triazole rings with substituents adopting staggered conformations to minimize steric hindrance. The bromine atom’s electronegativity likely polarizes the C-Br bond, enhancing susceptibility to nucleophilic substitution reactions—a trait exploitable in synthetic modifications.

Synthesis and Manufacturing Considerations

Reported Synthetic Routes

A hypothetical synthesis pathway for the target compound might involve:

• Alkylation of 1,2,4-Triazole: Introducing the ethyl group at the 1-position using ethyl bromide under basic conditions.

• Side-Chain Bromination: Coupling a 3-bromopropyl moiety via nucleophilic substitution or metal-catalyzed cross-coupling.

Challenges in Optimization

Key challenges include controlling regioselectivity during alkylation and minimizing side reactions such as triazole ring opening. The use of protecting groups or directing agents, as seen in LDA-mediated lithiation, could enhance yield and purity.

Physicochemical and Spectroscopic Properties

Predicted Solubility and Stability

The compound’s logP (calculated via PubChem) suggests moderate lipophilicity, favoring solubility in organic solvents like tetrahydrofuran or dichloromethane. The bromine atom’s presence may confer stability against oxidation but could render the compound light-sensitive, necessitating storage in amber containers.

Spectroscopic Signatures

• NMR: The $^1\text{H}$-NMR spectrum would exhibit signals for the ethyl group (δ 1.2–1.4 ppm, triplet; δ 3.4–3.6 ppm, quartet), triazole protons (δ 7.8–8.2 ppm), and bromopropyl chain (δ 2.0–2.2 ppm, multiplet; δ 3.3–3.5 ppm, triplet).

• Mass Spectrometry: A molecular ion peak at m/z 218 (M$^+$) with characteristic fragments at m/z 139 (loss of Br) and m/z 81 (triazole ring).

Future Research Directions

• Synthetic Method Development: Elucidating efficient, scalable routes to 5-(3-bromopropyl)-1-ethyl-1H-1,2,4-triazole.

• Biological Screening: Evaluating antimicrobial, anticancer, and antiviral activity in vitro.

• Computational Modeling: Docking studies to predict interactions with biological targets like kinases or microbial enzymes.